Cas no 2171734-64-6 (4-(2,4-dimethylcyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(2,4-dimethylcyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171734-64-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6269553
• PubChem ID: 165549416
• Update Time: 2025-05-28

4-(2,4-dimethylcyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethylcyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(2,4-dimethylcyclohexyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1481509
• 2171734-64-6

• Inchi： 1S/C28H34N2O5/c1-17-11-12-24(18(2)15-17)29-27(33)25(13-14-26(31)32)30-28(34)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-25H,11-16H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： AKIMZVRLCCHDFN-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(C)CC1C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2,4-dimethylcyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Research Briefing on 4-(2,4-dimethylcyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171734-64-6)

The compound 4-(2,4-dimethylcyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171734-64-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Researchers have demonstrated that the compound's unique structural features, including the 2,4-dimethylcyclohexyl carbamoyl moiety, contribute to its stability and reactivity under various synthetic conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the compound's potential as a building block for novel protease inhibitors. The study revealed that derivatives of 4-(2,4-dimethylcyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exhibited selective inhibition against several clinically relevant proteases, suggesting its utility in developing treatments for diseases such as cancer and viral infections. The researchers employed molecular docking and kinetic assays to elucidate the compound's mechanism of action, providing valuable insights into its binding affinity and specificity.

Another area of interest is the compound's application in targeted drug delivery systems. A 2024 paper in Advanced Drug Delivery Reviews reported that the 2,4-dimethylcyclohexyl group enhances the lipophilicity of the molecule, facilitating its incorporation into lipid-based nanoparticles. This property has been exploited to improve the bioavailability and tissue distribution of peptide drugs, addressing one of the major challenges in peptide therapeutics. The study also highlighted the compound's compatibility with various conjugation strategies, enabling the development of multifunctional drug carriers.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-(2,4-dimethylcyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid. A 2023 publication in Organic Process Research & Development described a scalable and cost-effective route for its synthesis, employing green chemistry principles to minimize environmental impact. The improved synthetic protocol has significantly increased the compound's accessibility for research and industrial applications.

In conclusion, 4-(2,4-dimethylcyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171734-64-6) represents a versatile and promising compound in chemical biology and drug development. Its unique structural features, combined with recent synthetic and application breakthroughs, position it as a valuable tool for advancing peptide-based therapeutics. Future research directions may include exploring its potential in other therapeutic areas, such as neurodegenerative diseases, and further optimizing its physicochemical properties for enhanced drug-like characteristics.